Cas no 2176843-81-3 (1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one)

1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one is a synthetic organic compound featuring a piperazine core substituted with a phenylmethyl group and a propenone moiety. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the α,β-unsaturated ketone group allows for Michael addition reactions, while the piperazine scaffold enhances solubility and bioavailability. Its modular design facilitates further functionalization, enabling applications in drug discovery, particularly for targeting CNS or antimicrobial pathways. The compound's stability under standard conditions ensures reliable handling in synthetic workflows. Researchers may explore its utility in developing novel bioactive molecules or as a precursor for heterocyclic derivatives.

1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one structure

2176843-81-3 structure

Product Name:1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one

CAS No:2176843-81-3

MF:C₁₅H₂₀N₂O

MW:244.332103729248

CID:5409806

PubChem ID:132317657

Update Time:2025-05-20

1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- AKOS034007593
- 1-(2-Benzyl-4-methylpiperazin-1-yl)prop-2-en-1-one
- Z2738285905
- EN300-6702325
- 2176843-81-3
- 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one
- Inchi： 1S/C15H20N2O/c1-3-15(18)17-10-9-16(2)12-14(17)11-13-7-5-4-6-8-13/h3-8,14H,1,9-12H2,2H3
- InChI Key： LFFLHKDIOFEBHZ-UHFFFAOYSA-N
- SMILES： C(N1CCN(C)CC1CC1=CC=CC=C1)(=O)C=C

Computed Properties

Exact Mass: 244.157563266g/mol
Monoisotopic Mass: 244.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 23.6Å²

Experimental Properties

Density: 1.063±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 400.1±34.0 °C(Predicted)
pka: 6.76±0.40(Predicted)

1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6702325-1.0g	1-(2-benzyl-4-methylpiperazin-1-yl)prop-2-en-1-one	2176843-81-3	90%	1.0g	$0.0	2023-07-09

1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one

Recent Advances in the Study of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2176843-81-3)

In recent years, the compound 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2176843-81-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperazine and propenone structural motifs, has shown promising potential in various therapeutic applications. Researchers have been particularly interested in its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting neurological disorders, inflammation, and cancer.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications. The study highlighted the compound's ability to modulate specific neurotransmitter receptors, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anti-inflammatory properties of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one. The researchers conducted in vitro and in vivo experiments to assess the compound's efficacy in inhibiting pro-inflammatory cytokines. The results demonstrated a significant reduction in inflammatory markers, positioning the compound as a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, a preprint article available on bioRxiv (2024) reported the anti-cancer activity of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one against various cancer cell lines. The study revealed that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Furthermore, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility in combination therapies for resistant cancers.

Despite these promising findings, challenges remain in the clinical translation of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2176843-81-3) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its diverse pharmacological activities underscore its potential as a lead compound for the development of new therapeutics. Continued research and collaboration across disciplines will be essential to unlock its full therapeutic potential and bring it closer to clinical application.